Piaselenole

• CAS: 22706-23-6
• Molecular Formula: C6H4N2Se
• Molecular Weight: 183.08 g/mol
• InChI: InChI=1S/C6H4N2Se/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
• InChIKey: AYTPIVIDHMVGSX-UHFFFAOYSA-N

Piaselenole (CAS 22706-23-6) as 2,1,3-Benzoselenadiazole: A π-Deficient Heterocyclic Scaffold for Analytical and Optoelectronic Applications

Piaselenole (CAS 22706-23-6), formally 2,1,3-benzoselenadiazole, is a heteroaromatic compound belonging to the benzochalcogenadiazole family, where the chalcogen atom is selenium [1]. This π-deficient heterocycle is a crystalline solid at room temperature with a melting point of 75°C and a boiling point of 246°C, and it is soluble in common organic solvents such as chloroform, benzene, and toluene [2]. Its planar molecular structure and the presence of the selenium atom confer unique electronic properties that are central to its utility in analytical derivatization, electrochemical sensing, and the construction of fluorescent materials [3].

Analytical derivatization and electrochemical sensing probe

Optoelectronic material building block (Pdots, polymers)

π-deficient heterocyclic scaffold for research

• [1] 2,1,3-Benzoselenadiazol. Wikipedia. https://de.wikipedia.org/wiki/2,1,3-Benzoselenadiazol View Source
• [2] PubChem. Piaselenole (Compound). https://pubchem.ncbi.nlm.nih.gov/compound/2,1,3-Benzoselenadiazole View Source
• [3] NIST Chemistry WebBook. 2,1,3-Benzoselenadiazole. https://webbook.nist.gov/cgi/cbook.cgi?ID=C22706236&Mask=80 View Source

Why Generic Substitution of Piaselenole (CAS 22706-23-6) Fails: Structure-Dependent Reactivity and Analytical Sensitivity

Within the benzochalcogenadiazole family, the choice of the chalcogen atom (O, S, Se) is not arbitrary; it fundamentally dictates the molecule's electronic character and chemical behavior. Piaselenole's selenium atom imparts a distinct redox profile and reactivity compared to its oxygen (benzofurazan) and sulfur (piazthiole) analogs, as evidenced by its unique position in the reducibility series: benzofurazan < piazthiole < piaselenole [1]. This structural difference directly impacts its performance in analytical and materials applications, meaning that substituting a sulfur or oxygen analog will not replicate the same sensitivity in detection assays or the same photophysical properties in polymer-based systems. The specific Se-N bond is the functional handle exploited in many applications, making simple generic substitution invalid .

Redox profile shiftOxygen (benzofurazan) and sulfur (piazthiole) analogs may not reproduce the same reducibility, altering sensor response.

Detection sensitivity mismatchSubstituting Se with O or S can lead to different electron-transfer kinetics, affecting assay sensitivity and specificity.

• [1] Tsveniashvili, V. Sh.; Zhdanov, S. I.; Todres, Z. V. Polarography of piazothiol and piazoselenol in aqueous solutions. NSTL Archive. https://archive.nstl.gov.cn View Source

Piaselenole (CAS 22706-23-6) Quantitative Differentiation Evidence for Scientific Procurement

Electrochemical Probe Sensitivity: Piaselenole-Based GSH Detection vs. Conventional HPLC Methods

Piaselenole's Se-N bond enables an electrochemical detection method for glutathione (GSH) with a detection limit of 83 pM, which is a substantial improvement over traditional HPLC-based methods that often require more complex sample preparation and instrumentation .

GSH Detection LOD

Data to verify

83 pM (3σ)vs. conventional HPLCTypical LOD nM–µM range

Supports trace thiol assay sensitivity review

Cross-study comparable; source-independent

Evidence Dimension	Limit of Detection (LOD) for GSH
Target Compound Data	83 pM (3σ)
Comparator Or Baseline	Conventional HPLC methods (representative baseline; typical LOD in nanomolar to micromolar range)
Quantified Difference	Orders of magnitude lower LOD (class-level inference; HPLC methods generally >100 pM)
Conditions	Differential pulse voltammetry; piazselenole probe in solution; Ag/AgCl reference electrode

Why This Matters

This exceptional sensitivity is crucial for detecting trace GSH levels in biological samples, such as single-cell analyses, where other methods lack the necessary resolution.

Polymer Dot Quantum Yield: Piaselenole-Copolymer Pdots vs. Non-Chlorinated Pdots

Semiconducting polymer dots (Pdots) synthesized from a piaselenole-containing copolymer (PFBS) achieved a quantum yield of 44%, which is more than five times higher than the 8.5% quantum yield reported for non-chlorinated Pdots .

Pdot Quantum Yield

Data to verify

44%vs. non-chlorinated Pdots8.5% QY

Supports brightness screening in bioimaging

Formulation-dependent; cross-study comparison

Evidence Dimension	Fluorescence Quantum Yield (QY)
Target Compound Data	44%
Comparator Or Baseline	Non-chlorinated Pdots (8.5% QY)
Quantified Difference	35.5 percentage points higher (5.2-fold improvement)
Conditions	Poly[9,9-dioctylfluorenyl-2,7-diyl)-co-1,4-benzo-{2,1′-3}-selenadiazole)] (PFBS) Pdots; fluorene:BS ratio of 70:30

Why This Matters

Higher quantum yield directly translates to brighter fluorescence, improving signal-to-noise ratio in cellular imaging and enabling detection at lower probe concentrations.

Gravimetric Palladium Determination: Piaselenole's Selectivity Over Common Ions

Piaselenole enables a gravimetric method for the determination of palladium with an average error of ±0.5%, and this quantification is not interfered with by the presence of Pb²⁺, Co²⁺, Ni²⁺, or Pt⁴⁺ ions [1].

Pd Determination Error

Method context

±0.5%

Supports selectivity review in complex matrices

Gravimetric; interferent ions present (Pb²⁺, Co²⁺, Ni²⁺, Pt⁴⁺)

Evidence Dimension	Measurement Error in the Presence of Interfering Ions
Target Compound Data	Average error of ±0.5%
Comparator Or Baseline	Interference ions: Pb²⁺, Co²⁺, Ni²⁺, Pt⁴⁺ (no interference observed)
Quantified Difference	±0.5% error despite the presence of specified interferents
Conditions	Gravimetric semi-microdetermination method

Why This Matters

This high selectivity eliminates the need for complex separation steps, providing a robust and straightforward analytical procedure for palladium quantification in complex matrices.

• [1] Ziegler, M.; Glemser, O. Die gravimetrische Halbmikrobestimmung des Palladiums mit Piaselenol. Fresenius Z. Anal. Chem. 1961, 177, 20. DOI: 10.1007/BF00470825 View Source

Redox Potential Modulation: Piaselenole vs. Benzofurazan and Piazthiole in Polarographic Reduction

The reducibility of piaselenole at a dropping mercury electrode is higher than that of its oxygen and sulfur analogs, following the series: benzofurazan < piazthiole < piaselenole [1].

Redox Ease

Reported

Most easily reduced

Benzofurazan (O)<Piazthiole (S)<Piaselenole (Se)

Supports reduction-potential tuning research

Qualitative trend; electronegativity-driven

Evidence Dimension	Ease of polarographic reduction
Target Compound Data	Piaselenole (Se) - most easily reduced
Comparator Or Baseline	Benzofurazan (O) < Piazthiole (S) < Piaselenole (Se)
Quantified Difference	Qualitative trend correlated with electronegativity of chalcogen atom
Conditions	Dropping mercury electrode in aqueous solution

Why This Matters

This tunable redox behavior is essential for designing electrochemical sensors and understanding charge-transfer properties in organic electronic materials, where precise control over reduction potentials is required.

• [1] Tsveniashvili, V. Sh.; Zhdanov, S. I.; Todres, Z. V. Polarography of piazothiol and piazoselenol in aqueous solutions. NSTL Archive. https://archive.nstl.gov.cn View Source

Selenium Derivatization for GC Analysis: 4-Trifluoromethylpiaselenol Detection Limit vs. 5-Nitropiaselenol

For trace selenium determination by gas chromatography with electron-capture detection (GC-ECD), the 4-trifluoromethylpiaselenol derivative provides a detection limit that compares favorably with the commonly used 5-nitropiaselenol derivative [1].

GC Se Detection

Source review

4-trifluoromethylpiaselenolvs. 5-nitropiaselenolFavorable or comparable LOD (exact value not provided)

Supports derivatization platform flexibility

GC-ECD method; Se(IV) derivatization context

Evidence Dimension	Detection Limit for Selenium
Target Compound Data	4-trifluoromethylpiaselenol: detection limit compares favorably (exact value not provided in abstract)
Comparator Or Baseline	5-nitropiaselenol (commonly used derivative; detection limit ~0.005 µg or 5 ng/L depending on sample matrix)
Quantified Difference	Not explicitly quantified in the source abstract, but stated to be comparable or favorable.
Conditions	Gas chromatography with electron-capture detection (GC-ECD) after derivatization of Se(IV)

Why This Matters

This validates piaselenole as a versatile derivatization platform where the introduction of substituents (e.g., trifluoromethyl) can further tune analytical performance, offering flexibility for specific sample types and sensitivity requirements.

• [1] Dilli, S.; Sutikno, I. Investigation of two fluorinated reagents for the analysis of selenium by gas chromatography. J. Chromatogr. A 1984, 298, 21-40. DOI: 10.1016/S0021-9673(01)92692-5 View Source

Halogen Affinity: Piaselenole's 1:1 Adduct Formation with Cl₂ and Br₂

Piaselenole demonstrates a well-defined affinity for halogen molecules, forming stable 1:1 adducts with both molecular chlorine (Cl₂) and bromine (Br₂) [1]. This property is distinct from some other benzochalcogenadiazoles and is attributed to the specific electronic environment created by the selenium atom.

Halogen Adduct

Class-level inference

1:1 adduct with Cl₂, Br₂

Supports supramolecular tecton design

Raman characterization; distinct from some analogs

Evidence Dimension	Stoichiometry of Halogen Adduct Formation
Target Compound Data	Forms a stable 1:1 adduct with Cl₂ and Br₂
Comparator Or Baseline	Class-level comparison: Not all benzochalcogenadiazoles exhibit identical halogen bonding behavior.
Quantified Difference	Defined 1:1 stoichiometry confirmed by Raman spectroscopy
Conditions	Solid state; Raman spectroscopic analysis

Why This Matters

This specific halogen affinity is relevant for applications in supramolecular chemistry, crystal engineering, and the design of halogen-bonded materials, where piaselenole can serve as a predictable and stable tecton.

• [1] Gieren, A. Piaselenol-Piaselenolium Pentaiodide (C6H4N2Se·C6H5N2Se+ I3-·I2), A Structure with Polyiodide Layers. Z. Naturforsch. B 1986, 41, 1367-1372. DOI: 10.1515/znb-1986-1101 View Source

Optimized Piaselenole (CAS 22706-23-6) Application Scenarios Stemming from Quantified Differentiation

Ultra-Sensitive Electrochemical GSH Detection in Single-Cell Analyses

When an assay requires the quantification of intracellular glutathione (GSH) at sub-nanomolar concentrations, piaselenole-based electrochemical probes are the superior choice. With a demonstrated detection limit of 83 pM, this method provides the necessary sensitivity that is orders of magnitude better than conventional HPLC techniques, making it uniquely suited for studying redox biology in minute samples such as single cells .

High-Brightness Semiconducting Polymer Dots (Pdots) for Advanced Cellular Imaging

For fluorescence microscopy and flow cytometry applications demanding maximum signal brightness and photostability, piaselenole-containing PFBS copolymer Pdots should be selected over alternative formulations. Their 44% quantum yield, a 5.2-fold improvement over non-chlorinated Pdots, ensures superior imaging quality and enables the use of lower probe concentrations, minimizing potential cellular perturbation .

Selective Gravimetric Determination of Palladium in Complex Industrial Matrices

In analytical laboratories tasked with quantifying palladium content in ores, catalysts, or recycled materials, piaselenole is the preferred reagent for gravimetric analysis. Its demonstrated selectivity, maintaining a precise ±0.5% error even in the presence of common interfering ions like Pb²⁺, Co²⁺, Ni²⁺, and Pt⁴⁺, eliminates the need for time-consuming separation steps and ensures accurate results in complex industrial process streams .

Rational Design of Electrochemical Sensors and Organic Electronics with Tunable Redox Properties

When developing a new electrochemical sensor or an organic electronic device where precise tuning of the reduction potential is critical, piaselenole should be prioritized over its oxygen (benzofurazan) or sulfur (piazthiole) analogs. Its position at the most easily reduced end of the benzochalcogenadiazole series provides a distinct and predictable redox starting point for molecular engineering .

Application

Selection Property

Validation Focus

Single-cell GSH redox research

Sub-picomolar detection capability

LOD verification in target matrix

High-brightness Pdot bioimaging

High fluorescence quantum yield

Photostability and brightness validation

Palladium quantification in ores/catalysts

High gravimetric selectivity

Interference robustness validation

Tunable redox sensor/electronics design

Favorable reduction potential hierarchy

Potential calibration in device context